
Safety and handling precautions for o-Xylene-
d10

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: o-Xylene-d10

Cat. No.: B166450 Get Quote

An In-depth Technical Guide to the Safe Handling of o-Xylene-d10

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for o-Xylene-d10 (CAS

No: 56004-61-6), a deuterated aromatic hydrocarbon used in various research and analytical

applications.[1][2][3][4][5] Due to its hazardous properties, adherence to strict safety protocols

is imperative to ensure the well-being of laboratory personnel and to prevent environmental

contamination.

Hazard Identification and Classification
o-Xylene-d10 is classified as a hazardous substance with multiple risk factors. It is a

flammable liquid and vapor that is harmful if inhaled or in contact with skin.[4] It causes skin

and serious eye irritation and may lead to respiratory irritation.[1][2][4][6] Aspiration of the liquid

may be fatal if swallowed and enters the airways.[2][4]

1.1 GHS Hazard Classification

The classification of o-Xylene-d10 according to the Globally Harmonized System (GHS) is

summarized below.
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Hazard Class Category Hazard Statement

Flammable Liquid 3
H226: Flammable liquid and

vapour[1][3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1][2][3]

Acute Toxicity, Inhalation 4
H332: Harmful if inhaled[1][2]

[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of o-Xylene-d10 is crucial for its safe

handling and storage. Vapors are heavier than air and may spread along floors, potentially

forming explosive mixtures.[1][2][3]
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Property Value

CAS Number 56004-61-6[1][2][3][4]

Molecular Formula C₈D₁₀[7]

Molecular Weight 116.23 g/mol [5][7]

Appearance Colorless liquid with a sweet, aromatic odor[8][9]

Boiling Point 142 °C[7][10]

Melting Point -25 °C[10]

Density 0.953 g/mL at 25 °C[7][10]

Flash Point 30 °C (closed cup)[11]

Solubility
Insoluble in water; miscible with organic

solvents[8]

Safe Handling and Storage Workflow
A systematic approach to handling o-Xylene-d10 from receipt to disposal is essential to

minimize risk. The following diagram outlines the recommended workflow.
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Standard Operating Procedure

Contingency Plan

Receiving & Inspection
(Check for damage)

Segregated & Ventilated Storage
(Cool, dry, away from ignition sources)

Store Properly

Controlled Use
(Chemical fume hood, non-sparking tools)

Transport Safely

Waste Collection
(Labeled, sealed container)

Collect Waste

Emergency Spill Protocol

If Spill Occurs

Waste Disposal
(Follow institutional & local regulations)

Dispose Properly

Evacuate & Ventilate Area

Use Spill Kit & PPE

Contain & Absorb Spill

Collect & Dispose of Contaminated Material

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of o-Xylene-d10.
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Personal Protective Equipment (PPE)
When handling o-Xylene-d10, appropriate PPE is mandatory to prevent exposure.

Protection Type Specification

Eye/Face Wear safety goggles with side protection.[12]

Skin

Wear suitable chemical-resistant gloves (e.g.,

tested to EN 374) and protective clothing.[12]

Remove contaminated clothing immediately.[2]

[13]

Respiratory

Use only in a well-ventilated area, preferably a

chemical fume hood.[1][2][3] If exposure limits

may be exceeded, use a NIOSH/MSHA

approved respirator.[14]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always seek medical

advice in cases of doubt or if symptoms persist.[2][13]
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Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2][13][14]

If breathing is irregular or stops, provide artificial

respiration.[1]

Skin Contact

Immediately take off all contaminated clothing.

[2][13] Rinse the skin thoroughly with

water/shower.[12][13] If skin irritation occurs,

consult a physician.[12][13]

Eye Contact

Irrigate copiously with clean, fresh water for at

least 10 minutes, holding the eyelids apart.[1]

[13] Remove contact lenses if present and easy

to do.[1]

Ingestion

Do NOT induce vomiting due to the aspiration

hazard.[1][11] Rinse mouth with water (if the

person is conscious) and call a physician or

poison control center immediately.[1][14]

Experimental Protocol: Small-Scale Spill Response
This protocol details the methodology for managing a small spill (less than 100 mL) of o-
Xylene-d10 within a laboratory fume hood.

6.1 Pre-requisites

Ensure a chemical spill kit is accessible.

All personnel involved must be trained in spill response procedures and be wearing

appropriate PPE (See Section 4.0).

6.2 Methodology

Alert Personnel and Control Ignition Sources: Immediately alert others in the vicinity.

Extinguish all nearby flames, turn off hot plates, and eliminate any potential sources of

ignition.[11][14]
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Ensure Ventilation: Keep the fume hood sash at the lowest practical height to maintain

containment and ventilation.[1][3][13]

Contain the Spill: Use an inert, non-combustible absorbent material such as sand,

diatomaceous earth, or a universal binder to dike the spill and prevent it from spreading.[1]

[12][13]

Absorb the Liquid: Gently cover and absorb the spilled liquid with the absorbent material.[12]

[13] Avoid creating dust.

Collect Waste: Using non-sparking tools (e.g., plastic scoop), carefully collect the

contaminated absorbent material.[1][2][3]

Package for Disposal: Place the collected material into a suitable, sealable, and properly

labeled container for hazardous waste disposal.[1][12][13][14]

Decontaminate: Wipe the spill area with a cloth and a suitable solvent (e.g., isopropanol),

followed by soap and water. Place all cleaning materials into the hazardous waste container.

Final Disposal: Dispose of the sealed waste container according to institutional and local

environmental regulations.[1][13]

Storage and Disposal
7.1 Storage Conditions Store o-Xylene-d10 in a tightly closed container in a cool, dry, and well-

ventilated area.[1][2][13] The storage location should be fireproof and protected from sunlight.

[1][2][11] Keep away from sources of ignition and incompatible materials such as strong

oxidizing agents and strong acids.[6][11][12] Use and store with explosion-proof electrical and

ventilating equipment.[1][2][3]

7.2 Disposal Considerations Disposal of o-Xylene-d10 and its contaminated materials must be

handled as hazardous waste. Do not allow the chemical to enter drains, sewers, or water

courses.[1][2][13] All disposal practices must comply with federal, state, and local regulations.

Engage a licensed professional waste disposal service to manage chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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